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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901 Get Quote

Technical Support Center:
Cyclopentanecarbaldehyde
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Cyclopentanecarbaldehyde. For detailed

information, always refer to the specific Safety Data Sheet (SDS) provided with the product.

Troubleshooting Guide
This section addresses specific issues that may be encountered during experiments involving

Cyclopentanecarbaldehyde.
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Issue Possible Cause Recommended Action

Unexpected Color Change or

Polymerization

Aldehydes can oxidize or

polymerize over time,

especially when exposed to air

or impurities.[1][2]

Ensure the compound is

stored under an inert

atmosphere (e.g., nitrogen or

argon).[1][2] Use freshly

opened or distilled material for

sensitive reactions. Consider

adding a stabilizer like

hydroquinone for long-term

storage.[2]

Inconsistent Reaction Yields

The purity of

Cyclopentanecarbaldehyde

can affect reaction outcomes.

It may also react with

atmospheric moisture.

Use a high-purity grade of the

aldehyde. Handle the

compound under dry

conditions, using anhydrous

solvents and techniques.

Spill or Leak
Accidental release of the

chemical.

Immediately evacuate the area

and remove all ignition

sources.[3][4] Ventilate the

area. Wear appropriate

personal protective equipment

(PPE), including respiratory

protection, chemical-resistant

gloves, and eye protection.[3]

[4] Absorb the spill with an

inert material (e.g., vermiculite,

sand) and place it in a sealed

container for disposal.[3][4]

Disposal of Waste
Improper disposal of chemical

waste.

Dispose of contents and

container to an approved

waste disposal plant.[3][4][5]

Do not dispose of it in drains or

the environment.[6] Follow all

local, state, and federal

regulations for hazardous

waste disposal.
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Frequently Asked Questions (FAQs)
What are the primary hazards associated with Cyclopentanecarbaldehyde?

Cyclopentanecarbaldehyde is a flammable liquid and vapor.[4][5][7] It can cause serious eye

irritation, skin irritation, and may cause respiratory irritation.[4][5][7]

What personal protective equipment (PPE) should be worn when handling this chemical?

It is essential to wear protective gloves, protective clothing, eye protection (goggles), and face

protection.[3][5][6][7] Work should be conducted in a well-ventilated area or under a chemical

fume hood.[1][3][6][7]

How should Cyclopentanecarbaldehyde be stored?

Store in a cool, dry, and well-ventilated place, away from heat, sparks, open flames, and hot

surfaces.[1][3][5][7] The recommended storage temperature is between 2-8°C.[1][8] Keep the

container tightly closed.[3][5][7] It should be stored away from strong oxidizing agents.[1][3]

What should I do in case of accidental contact with the skin or eyes?

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[5] If skin irritation occurs, seek medical advice.[3][6][7]

Eye Contact: Rinse cautiously with water for several minutes.[3][5][6][7] Remove contact

lenses if present and easy to do, and continue rinsing.[3][5][6][7] If eye irritation persists, get

medical advice/attention.[3][6][7]

What is the proper procedure for inhalation exposure?

If inhaled, remove the person to fresh air and keep them comfortable for breathing.[3][6][7] If

you feel unwell, call a poison center or doctor.[3][6][7]

How should a fire involving Cyclopentanecarbaldehyde be extinguished?

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.[3]

[9]
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Quantitative Data
Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₆H₁₀O [1][5]

Molecular Weight 98.14 g/mol [1][5]

Appearance Colorless to pale yellow liquid [1][7]

Boiling Point 140-141 °C [1][8][10]

Density 0.919 g/mL at 25 °C [1][8][10]

Flash Point 83 °F (28.3 °C) [1][10]

Solubility Soluble in water and ethanol [7][10]

GHS Hazard Information
Hazard Class Hazard Statement

Flammable Liquid H226: Flammable liquid and vapor[4][5]

Skin Corrosion/Irritation H315: Causes skin irritation[4][5]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[4][5]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[4][5]

Experimental Workflow: Chemical Spill Response
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Immediate Actions

Personal Protective Equipment

Spill Control

Cleanup & Disposal

Evacuate Spill Area

Alert Others & Supervisor

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ventilate Area

Contain Spill with
Inert Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Package Waste in
Sealed Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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